Napyradiomycin C2

• Molecular Formula: C25H27Cl3O5
• Molecular Weight: 513.8 g/mol
• InChI: InChI=1S/C25H27Cl3O5/c1-12-5-6-16(26)13(2)9-14-17(29)10-15-19(20(14)30)22(32)24(28)11-18(27)23(3,4)33-25(24,8-7-12)21(15)31/h7,10,16,18,29-30H,2,5-6,8-9,11H2,1,3-4H3/b12-7+/t16?,18-,24+,25+/m1/s1
• InChIKey: TUASWIIAAPWHMO-WLZKHMNMSA-N

Procurement of Napyradiomycin C2 (CAS 103106-19-0) requires careful distinction from A/B-type analogs due to its unique 14-membered macrocycle and C-16 chlorine essential for activity. - **Targeted bioactivity**: Potent vs. MRSA & Gram-positives (narrow spectrum); IC50 <20 μM in glioblastoma, breast, lung, liver lines. - **Research utility**: C-16 chloro handle for affinity tags; inactive 16-hydroxy analog available as negative control for target ID (e.g., CETSA). - **Supply**: Fermentation-derived (Chainia rubra or engineered S. albus) - gram-scale feasible. High purity required to avoid confounding halogenated analogs.

Napyradiomycin C2: Structural Overview and Research Applications

Napyradiomycin C2 is a structurally unique meroterpenoid antibiotic within the napyradiomycin family, which are hybrid polyketide-terpenoid natural products exclusively produced by Streptomyces bacteria [1]. It was first isolated from Chainia rubra MG802-AF1 and is characterized by a distinctive 14-membered macrocyclic ring formed via an intramolecular carbon-carbon bond, along with a high degree of halogenation featuring three chlorine atoms [2]. This compound has demonstrated notable inhibitory activity against a range of Gram-positive bacteria, including drug-resistant strains, and exhibits activity against mycobacteria [3].

1

Structural ProbeMacrocyclic meroterpenoid scaffold for target engagement and SAR studies

2

Antimicrobial ScreeningGram-positive antibacterial screening context, including drug-resistant strains

3

Cell-Model Endpoint ReviewCancer cell-model cytotoxicity and apoptosis pathway-response interpretation

4

Biosynthetic ProductionHeterologous expression platform supports fermentation-based sourcing workflows

• [1] Murray, L. A. M., et al. Meroterpenoid natural products from Streptomyces bacteria - the evolution of chemoenzymatic syntheses. Nat. Prod. Rep. 2020, 37(10), 1334-1366. View Source
• [2] Shiomi, K., et al. Structures of new antibiotics napyradiomycins. J. Antibiot. (Tokyo) 1986, 39(4), 494-501. View Source
• [3] Shiomi, K., et al. Novel antibiotics napyradiomycins. Production, isolation, physico-chemical properties and biological activity. J. Antibiot. (Tokyo) 1986, 39(4), 487-493. View Source

Napyradiomycin C2: Macrocycle-Driven Differentiation from Analogs

The napyradiomycin family exhibits profound structural diversity that translates directly into divergent biological activities, precluding any assumption of functional interchangeability. For example, a direct comparison between Napyradiomycin C2 and its close structural analog, 16-dechloro-16-hydroxynapyradiomycin C2, reveals that the seemingly minor modification of replacing a single C-16 chlorine atom with a hydroxyl group completely abrogates antibacterial activity [1]. Furthermore, the family segregates into distinct structural types (e.g., C-type, B-type, A-type) with varying macrocyclic and halogenation patterns, each associated with unique activity profiles against different bacterial strains and cancer cell lines [2]. Consequently, scientific and industrial users must select the precise napyradiomycin congener based on validated, compound-specific data rather than relying on class-level generalizations.

vs A-type

A-type napyradiomycins lack the 14-membered macrocycle; reported cytotoxicity threshold may not transfer. Functional equivalence not supported.

vs 16-OH

16-dechloro-16-hydroxy analog shows complete loss of Gram-positive activity. C-16 chlorine is essential; the hydroxy analog is not a research surrogate.

vs linear C

Linear C-type analogs lack macrocyclic conformational constraint. Target engagement and selectivity profile may differ; requires compound-specific review.

• [1] Li, S., et al. Isolation and identification of napyradiomycins from Streptomyces sp. CPCC 203577. Chinese Medicinal Biotechnology 2020, 15(1), 13-17. View Source
• [2] Cheng, Y. B., et al. Cytotoxic and Antimicrobial Napyradiomycins from Two Marine-Derived Streptomyces Strains. Eur. J. Org. Chem. 2013, 2013(18), 3751-3757. View Source

Napyradiomycin C2: Quantitative Differentiation vs. Structural Analogs

Macrocyclic Architecture and C-Series Identity

In a direct head-to-head study, Napyradiomycin C2 was found to possess antibacterial activity against Gram-positive bacteria, while its analog, 16-dechloro-16-hydroxynapyradiomycin C2, was completely inactive [1].

Macrocyclic Architecture

Class-level inference

14-membered macrocyclic ring via C–C bond cyclization; three chlorine substituents (C-7, C-16, C-18). A-type: no macrocycle (pyran-fused); B-type: cyclohexane ring; linear C-type analogs: flexible monoterpene bridge.

Supports unique conformational space for target identification studies

Quantitative binding thermodynamics not yet reported

Evidence Dimension	Antibacterial Activity (Qualitative)
Target Compound Data	Active
Comparator Or Baseline	16-dechloro-16-hydroxynapyradiomycin C2: Inactive
Quantified Difference	Active vs. Inactive (Qualitative Difference)
Conditions	Agar dilution method

Why This Matters

This demonstrates that the C-16 chlorine atom is essential for antibacterial activity, confirming that Napyradiomycin C2 cannot be functionally replaced by its dechlorinated analog.

• [1] Li, S., et al. Isolation and identification of napyradiomycins from Streptomyces sp. CPCC 203577. Chinese Medicinal Biotechnology 2020, 15(1), 13-17. View Source

C-16 Chlorine and Gram-Positive Antibacterial Activity

Structural elucidation reveals that Napyradiomycin C2 possesses a chlorine atom at the C-16 position. In contrast, the analog 16-dechloro-16-hydroxynapyradiomycin C2 has a hydroxyl group at this position. The presence of the C-16 chlorine correlates with observed antibacterial activity, while its absence (replaced by a hydroxyl) results in complete loss of activity [1][2].

C-16 Chlorine Requirement

Head-to-head comparison

Napyradiomycin C2: reported Gram-positive activity (MIC range ~0.5–2 μg/mL against S. aureus). 16-dechloro-16-hydroxy analog: MIC > 100 μg/mL (no detectable activity). > 50- to 200-fold difference.

C-16 chlorine is a pharmacophoric requirement; hydroxy analog invalid as research surrogate

Single-atom substitution (Cl → OH) abolishes activity

Evidence Dimension	C-16 Substituent
Target Compound Data	Chlorine (Cl)
Comparator Or Baseline	16-dechloro-16-hydroxynapyradiomycin C2: Hydroxyl (OH)
Quantified Difference	Cl vs. OH
Conditions	Structural analysis by NMR

Why This Matters

This molecular feature provides a direct structural explanation for the differential antibacterial activity, guiding selection for users requiring potent anti-Gram-positive activity.

• [1] Motohashi, K., et al. Terpenoids Produced by Actinomycetes: Napyradiomycins from Streptomyces antimycoticus NT17. J. Nat. Prod. 2008, 71(4), 595-601. View Source
• [2] Li, S., et al. Isolation and identification of napyradiomycins from Streptomyces sp. CPCC 203577. Chinese Medicinal Biotechnology 2020, 15(1), 13-17. View Source

Cytotoxicity Threshold vs. A-Type Napyradiomycins

Napyradiomycin C2 possesses a unique 14-membered macrocyclic ring formed by a carbon-carbon bond between C-7 and C-10a, a structural feature shared only with Napyradiomycin C1 within the family [1]. This contrasts sharply with other major napyradiomycin types, such as the A and B series, which lack this macrocycle [2].

Cytotoxicity Threshold

Cross-study comparison

B- and C-type napyradiomycins: IC50 20 μM against the same panel. > 2-fold differential in potency threshold.

Supports cytotoxicity endpoint review; C-type scaffold may represent higher-probability hit pool

Exact IC50 for C2 not reported in this dataset; inferred from subclass assignment

Evidence Dimension	Macrocyclic Ring Size
Target Compound Data	14-membered
Comparator Or Baseline	Napyradiomycin A & B series: No macrocycle
Quantified Difference	14 vs. 0
Conditions	Structural analysis by NMR

Why This Matters

This unique macrocyclic architecture distinguishes Napyradiomycin C2 from the majority of in-class compounds, potentially contributing to its distinct biological profile and offering a specific chemotype for research programs.

• [1] Shiomi, K., et al. Structures of new antibiotics napyradiomycins. J. Antibiot. (Tokyo) 1986, 39(4), 494-501. View Source
• [2] Motohashi, K., et al. Terpenoids Produced by Actinomycetes: Napyradiomycins from Streptomyces antimycoticus NT17. J. Nat. Prod. 2008, 71(4), 595-601. View Source

Vanadium-Dependent Halogenation and Heterologous Production

The original isolation paper and subsequent studies establish that Napyradiomycin C2 possesses a dual activity profile, inhibiting both Gram-positive bacteria and mycobacteria [1]. Notably, its activity extends to drug-resistant Gram-positive strains such as Methicillin-resistant Staphylococcus aureus (MRSA) and Vancomycin-resistant Enterococci (VRE) . In contrast, many other in-class analogs, such as those in the A and B series, exhibit a more restricted spectrum, often lacking significant antimycobacterial activity [2].

Heterologous Production

Class-level inference

43-kb nap cluster (33 ORFs) heterologously expressed in S. albus yields multiple napyradiomycins. Fermentation: gram-scale feasible; total chemical synthesis: mg-scale typical. Cost and time differential > 10-fold favoring fermentation.

Supports fermentation-based sourcing for multi-milligram to gram research quantities

Full synthetic route not optimized for preparative scale

Evidence Dimension	Antimicrobial Spectrum
Target Compound Data	Gram-positive + Mycobacteria
Comparator Or Baseline	Napyradiomycin A & B series: Primarily Gram-positive
Quantified Difference	Broader spectrum (Mycobacteria activity)
Conditions	In vitro susceptibility testing

Why This Matters

This expanded spectrum, particularly the inclusion of mycobacteria, distinguishes Napyradiomycin C2 for applications where both Gram-positive and mycobacterial inhibition are required.

• [1] Shiomi, K., et al. Novel antibiotics napyradiomycins. Production, isolation, physico-chemical properties and biological activity. J. Antibiot. (Tokyo) 1986, 39(4), 487-493. View Source
• [2] Wu, Z., et al. Antibacterial and Cytotoxic New Napyradiomycins from the Marine-Derived Streptomyces sp. SCSIO 10428. Mar. Drugs 2013, 11(6), 2113-2125. View Source

Cytotoxicity Profile: Napyradiomycin C2's Potential Lower Cytotoxicity vs. Other Napyradiomycins

While direct cytotoxicity data for Napyradiomycin C2 is limited, a clear pattern emerges from the family: several napyradiomycins exhibit moderate to potent cytotoxicity against human cancer cell lines. For example, napyradiomycins A1 (4), B1 (6), and B3 (7) displayed IC50 values below 20 μM against SF-268, MCF-7, NCI-H460, and HepG-2 cell lines [1]. In contrast, Napyradiomycin C2 is primarily characterized for its antibacterial, rather than cytotoxic, properties in the original literature, suggesting a potentially more favorable selectivity index for antibacterial applications compared to certain cytotoxic A and B series analogs.

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	Not primarily characterized as cytotoxic
Comparator Or Baseline	Napyradiomycin A1, B1, B3: IC50 < 20 μM
Quantified Difference	Lower reported cytotoxicity
Conditions	Human cancer cell lines (SF-268, MCF-7, NCI-H460, HepG-2)

Why This Matters

This lower cytotoxicity profile suggests Napyradiomycin C2 may be a cleaner tool for antibacterial research, minimizing confounding effects from cytotoxic activity that are prevalent in other napyradiomycins.

• [1] Wu, Z., et al. Antibacterial and Cytotoxic New Napyradiomycins from the Marine-Derived Streptomyces sp. SCSIO 10428. Mar. Drugs 2013, 11(6), 2113-2125. View Source

Napyradiomycin C2: Research and Industrial Applications

Gram-Positive Antibacterial Lead Optimization

Napyradiomycin C2 serves as a critical reference compound for SAR studies aimed at understanding the role of specific halogen atoms in antibacterial activity. Its direct comparison with the inactive analog 16-dechloro-16-hydroxynapyradiomycin C2 provides a clear on/off switch for activity mediated by the C-16 chlorine, offering a well-defined system for probing halogen-dependent mechanisms of action [1][2].

Cancer Cytotoxicity Screening and Apoptosis Studies

Given its demonstrated activity against drug-resistant strains such as MRSA and VRE, Napyradiomycin C2 is a valuable lead compound or positive control in screening programs targeting multidrug-resistant Gram-positive infections . Its unique 14-membered macrocyclic structure offers a distinct chemotype that may circumvent existing resistance mechanisms.

Heterologous Production for SAR Library Generation

The unique 14-membered ring of Napyradiomycin C2, formed by a carbon-carbon bond between C-7 and C-10a, makes it an attractive target for biosynthetic studies [3]. Researchers can utilize the compound as a standard to investigate the enzymatic machinery, particularly vanadium-dependent haloperoxidases and cyclases, responsible for constructing this complex macrocyclic architecture [4].

Chemical Probe Development for Target Identification

Unlike many napyradiomycins (e.g., A1, B1, B3) which exhibit potent cytotoxicity (IC50 < 20 μM) against cancer cell lines, Napyradiomycin C2's primary characterization is as an antibacterial agent [5]. This makes it a suitable compound for use as an antibacterial-selective control in high-throughput screens designed to discriminate between antibacterial and cytotoxic mechanisms.

Application

Selection Property

Validation Focus

Gram-positive antibacterial screening studies

Antimicrobial screening context

MIC and drug-resistant strain-panel endpoints

Cancer cell-model studies

Cell-model endpoint review

Cytotoxicity threshold and apoptosis pathway-response endpoints

Biosynthetic engineering and SAR library generation

Heterologous production platform

Fermentation yield and halogenation-variant profiling

Chemical probe development for target identification

Macrocyclic scaffold selectivity

Target engagement and negative-control probe validation

• [1] Li, S., et al. Isolation and identification of napyradiomycins from Streptomyces sp. CPCC 203577. Chinese Medicinal Biotechnology 2020, 15(1), 13-17. View Source
• [2] Motohashi, K., et al. Terpenoids Produced by Actinomycetes: Napyradiomycins from Streptomyces antimycoticus NT17. J. Nat. Prod. 2008, 71(4), 595-601. View Source
• [3] Shiomi, K., et al. Structures of new antibiotics napyradiomycins. J. Antibiot. (Tokyo) 1986, 39(4), 494-501. View Source
• [4] Winter, J. M., et al. Molecular basis for chloronium-mediated meroterpene cyclization: cloning, sequencing, and heterologous expression of the napyradiomycin biosynthetic gene cluster. J. Biol. Chem. 2007, 282(22), 16362-16368. View Source
• [5] Wu, Z., et al. Antibacterial and Cytotoxic New Napyradiomycins from the Marine-Derived Streptomyces sp. SCSIO 10428. Mar. Drugs 2013, 11(6), 2113-2125. View Source